benzyl 2-[1-methyl-9-(3-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

• IUPAC Name: benzyl 2-[1-methyl-9-(3-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
• InChI: InChI=1S/C25H25N5O4/c1-17-8-6-11-19(14-17)28-12-7-13-29-21-22(26-24(28)29)27(2)25(33)30(23(21)32)15-20(31)34-16-18-9-4-3-5-10-18/h3-6,8-11,14H,7,12-13,15-16H2,1-2H3
• InChI Key: RJAZQRUHTHFPOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)OCC5=CC=CC=C5
• Molecular Formula: C25H25N5O4
• Molecular Weight: 459.5 g/mol

Description

Compounds with similar structures, such as pyrazole derivatives, are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities. The presence of this nucleus in pharmacological agents of diverse therapeutic categories such as celecoxib, a potent anti-inflammatory, the antipsychotic CDPPB, the anti-obesity drug rimonabant, difenamizole, an analgesic, betazole, a H2-receptor agonist and the antidepressant agent fezolamide have proved the pharmacological potential of the pyrazole moiety.

Scientific Research Applications

Anticancer Applications

Benzyl 2-[1-methyl-9-(3-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate has been explored in cancer research, particularly as a histone deacetylase (HDAC) inhibitor. HDAC inhibitors are known for their ability to block cancer cell proliferation and induce apoptosis. A study describes the synthesis and biological evaluation of similar compounds that selectively inhibit HDACs, showing significant antitumor activity and potential as anticancer drugs (Zhou et al., 2008).

Anti-Inflammatory and Antibacterial Applications

This compound has also been implicated in the synthesis of new heterocyclic compounds with anti-inflammatory and antibacterial properties. One study synthesized and characterized a series of new compounds and tested their anti-inflammatory activity. They found that certain derivatives exhibited potent anti-inflammatory effects comparable to standard drugs (Amr et al., 2007). Another study focused on synthesizing novel derivatives that showed significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Kumari et al., 2017).

Corrosion Inhibition

Additionally, derivatives of benzyl 2-[1-methyl-9-(3-methylphenyl)-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate have been investigated for their corrosion inhibition properties. A study demonstrated that certain compounds effectively inhibit corrosion in metal, offering potential applications in industrial settings (Ashassi-Sorkhabi et al., 2005).

Antimicrobial and Antifungal Activities

Research has also explored the use of this compound in synthesizing derivatives with antimicrobial and antifungal properties. One study synthesized a series of derivatives and examined their activity against bacterial and fungal strains, developing a novel class of antimicrobial agents (Patel & Patel, 2017).